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Compound of Interest

Compound Name: Hydroxylamine phosphate

Cat. No.: B106218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of hydroxylamine phosphate (CAS

20845-01-6), a versatile chemical compound with significant applications in industrial synthesis

and as a reagent in pharmaceutical research. This document details its chemical and physical

properties, experimental protocols for its synthesis and analysis, and its role in key chemical

processes.

Core Properties of Hydroxylamine Phosphate
Hydroxylamine phosphate, also known as hydroxylammonium phosphate, is a salt of

hydroxylamine and phosphoric acid. It is a white crystalline solid that serves as a stable and

safer alternative to free hydroxylamine, which can be unstable.[1][2]

Physicochemical Data
A summary of the key physicochemical properties of hydroxylamine phosphate is presented

in the table below. This data is essential for its handling, storage, and application in

experimental settings.
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Property Value Source

CAS Number 20845-01-6 [3]

Molecular Formula (NH₂OH)₃·H₃PO₄ [4]

Molecular Weight 197.08 g/mol [4]

Appearance White crystalline solid/powder [5]

Melting Point 169-171 °C [3][6]

Boiling Point Decomposes N/A

Density Data not available

Solubility Soluble in water. [5]

pKa (of Hydroxylamine)

5.97 (for the

hydroxylammonium ion,

NH₃OH⁺)

[7]

Stability

Stable under recommended

storage conditions.

Incompatible with strong bases

and oxidizing agents.[3][6]

Industrial Significance: The HPO Process for
Caprolactam Production
Hydroxylamine phosphate is a critical intermediate in the large-scale industrial synthesis of ε-

caprolactam, the monomer for Nylon-6.[8][9] The Hydroxylamine Phosphate Oxime (HPO)

process, developed by Dutch State Mines (DSM), is a widely used method that avoids the

production of ammonium sulfate as a byproduct, making it a more environmentally friendly

alternative to other synthetic routes.[1][8]

The HPO process involves the reaction of cyclohexanone with hydroxylamine phosphate to

form cyclohexanone oxime, which is then subjected to a Beckmann rearrangement to yield

caprolactam.[1][9]
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Below is a diagram illustrating the major steps in the industrial production of caprolactam via

the HPO process.

Hydroxylamine Phosphate Synthesis
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Figure 1: Simplified workflow of the Hydroxylamine Phosphate Oxime (HPO) process for ε-
caprolactam production.

Role in Drug Development and Organic Synthesis
Hydroxylamine phosphate serves as a key reagent in organic synthesis, particularly in the

formation of oximes from aldehydes and ketones.[10] This reactivity is leveraged in the

development of pharmaceutical compounds.

A notable application is in the synthesis of inhibitors for enzymes in pathogenic bacteria. For

instance, hydroxylamine derivatives are used to create inhibitors of 1-deoxy-D-xylulose-5-

phosphate synthase (DXP synthase), an essential enzyme in the isoprenoid biosynthesis

pathway of many bacteria. This pathway is a target for the development of novel antimicrobial

agents.
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The diagram below illustrates the general principle of using a hydroxylamine-derived

compound to inhibit DXP synthase.
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Figure 2: Logical relationship showing the synthesis of a DXP synthase inhibitor using a
hydroxylamine derivative.

Furthermore, hydroxylamine phosphate's nucleophilic character, particularly the oxygen

atom, is crucial in its reactions with phosphate esters.[10][11] These reactions can proceed

through various mechanisms and are of interest for understanding phosphorylation and

dephosphorylation processes, which are fundamental in many biological signaling pathways.

Experimental Protocols
Laboratory Synthesis of Hydroxylamine Phosphate
This protocol is adapted from a standard laboratory preparation method.[12]

Materials:
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Hydroxylammonium chloride (21 g)

85% Phosphoric acid (12 g)

Sodium hydroxide (12 g)

Deionized water

Ice

Procedure:

Dissolve 21 g of hydroxylammonium chloride in 20 mL of water at 40 °C with constant

stirring.

Add 12 g of 85% phosphoric acid to the solution in one portion.

Prepare an ice-cold solution of 12 g of sodium hydroxide in 40 mL of water.

Rapidly add the cold sodium hydroxide solution dropwise to the hydroxylammonium

phosphate solution while maintaining vigorous stirring. The temperature should not exceed

70 °C to avoid decomposition; cool the reaction mixture in an ice bath if necessary.

After the complete addition of the sodium hydroxide solution, cool the resulting crystalline

slurry to 15 °C.

Filter the crystals under suction and wash them three times with 10 mL portions of ice-cold

water.

Dry the obtained hydroxylamine phosphate product in a vacuum desiccator. The expected

yield is 16-18 g.

Quantitative Analysis: Titrimetric Determination of
Hydroxylamine Content
The hydroxylamine content in a sample of hydroxylamine phosphate can be determined by

redox titration. This is a generalized procedure based on established methods for

hydroxylamine determination.[13]
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Principle: Hydroxylamine is oxidized by an excess of a standard oxidizing agent, such as a

ferric salt (Fe³⁺). The resulting ferrous ions (Fe²⁺) are then titrated with a standard solution of

potassium permanganate (KMnO₄).

Reagents:

A known weight of hydroxylamine phosphate sample

Standardized ~0.1 N potassium permanganate (KMnO₄) solution

Ferric ammonium sulfate solution

Dilute sulfuric acid

Procedure:

Accurately weigh a sample of hydroxylamine phosphate and dissolve it in a known volume

of deionized water.

Take an aliquot of the sample solution and add an excess of the ferric ammonium sulfate

solution and dilute sulfuric acid.

Boil the mixture to ensure the complete oxidation of hydroxylamine to nitrous oxide (N₂O)

and the corresponding reduction of Fe³⁺ to Fe²⁺. The reaction is: 2NH₂OH + 2Fe₂(SO₄)₃ →

N₂O + 4FeSO₄ + 2H₂SO₄ + H₂O.[13]

Cool the solution to room temperature.

Titrate the resulting ferrous sulfate with the standardized potassium permanganate solution

until a faint, persistent pink color is observed, indicating the endpoint.

Calculate the amount of hydroxylamine in the original sample based on the stoichiometry of

the reactions and the volume of permanganate solution used.

Safety and Handling
Hydroxylamine phosphate is a hazardous substance and should be handled with appropriate

safety precautions in a well-ventilated area. It is harmful if swallowed or in contact with skin,
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causes skin and serious eye irritation, may cause an allergic skin reaction, and is suspected of

causing cancer.[4] It is also very toxic to aquatic life.[4] Personal protective equipment,

including gloves, safety goggles, and a lab coat, should be worn when handling this chemical.

For detailed safety information, consult the Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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